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Compound of Interest

Compound Name: N-(Chloroacetoxy)succinimide

Cat. No.: B139724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery and initial synthesis of N-
(Chloroacetoxy)succinimide, a valuable reagent in bioconjugation and organic synthesis.

This document details the seminal synthetic protocol, key quantitative data, and visual

representations of the synthetic pathway.

Introduction
N-(Chloroacetoxy)succinimide, with the CAS Number 27243-15-8, is a reactive chemical

compound widely utilized for the introduction of a chloroacetyl group.[1][2] This functional group

can subsequently react with nucleophiles, such as thiols on cysteine residues in proteins,

making it a useful tool for protein labeling, crosslinking, and the development of antibody-drug

conjugates (ADCs).[3] The initial synthesis of this compound provided a foundational method

for accessing this important chemical entity. While the specific initial impetus for its discovery is

detailed in specialized literature, its utility as a bifunctional reagent is evident from its structure,

combining the reactivity of an N-hydroxysuccinimide (NHS) ester with a chloroacetyl moiety.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for N-(Chloroacetoxy)succinimide is presented in

Table 1. This information has been compiled from various chemical suppliers and databases.
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Property Value Reference(s)

CAS Number 27243-15-8 [1][2][4]

Molecular Formula C₆H₆ClNO₄ [1][2][4]

Molecular Weight 191.57 g/mol [1][2][4]

Appearance Off-white to white solid [3]

Melting Point 112-116 °C [3]

Purity ≥95% [5]

Storage Temperature 2-8 °C [6]

Initial Synthesis
The first reported synthesis of N-(Chloroacetoxy)succinimide was described in a 2014

publication in Bioorganic & Medicinal Chemistry Letters. The synthesis involves the reaction of

N-hydroxysuccinimide with chloroacetyl chloride in the presence of a base.

Experimental Protocol
The following protocol is based on the procedure described in the literature for the initial

synthesis of N-(Chloroacetoxy)succinimide.

Materials:

N-Hydroxysuccinimide (NHS)

Chloroacetyl chloride

Triethylamine (TEA)

Chloroform (anhydrous)

Standard laboratory glassware

Magnetic stirrer
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Ice bath

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve N-hydroxysuccinimide in

anhydrous chloroform.

Cool the solution to 0 °C using an ice bath.

Slowly add triethylamine to the cooled solution while stirring.

To this mixture, add chloroacetyl chloride dropwise, ensuring the temperature remains at 0

°C.

Continue stirring the reaction mixture at 0 °C for the time specified in the original publication

(typically several hours).

Monitor the reaction progress using a suitable analytical technique, such as thin-layer

chromatography (TLC).

Upon completion, the reaction mixture is typically worked up by washing with water and brine

to remove water-soluble byproducts.

The organic layer is then dried over an anhydrous drying agent (e.g., sodium sulfate),

filtered, and the solvent is removed under reduced pressure.

The crude product can be purified by recrystallization from an appropriate solvent system to

yield N-(Chloroacetoxy)succinimide as a solid.

Quantitative Data from the Initial Synthesis:
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Parameter Value Reference

Yield 53% [7]

Reaction Temperature 0 °C [7]

Solvent Chloroform [7]

Base Triethylamine [7]

Visualizing the Synthesis
The synthesis of N-(Chloroacetoxy)succinimide can be visually represented to clarify the

reaction pathway and the experimental workflow.

Synthetic Pathway
The following diagram illustrates the chemical transformation from N-hydroxysuccinimide and

chloroacetyl chloride to N-(Chloroacetoxy)succinimide.

Reactants Reagents & Conditions

Product

N-Hydroxysuccinimide

N-(Chloroacetoxy)succinimide

Chloroacetyl Chloride Triethylamine Chloroform, 0 °C

Click to download full resolution via product page

Caption: Synthetic pathway for N-(Chloroacetoxy)succinimide.

Experimental Workflow
This diagram outlines the key steps in the experimental procedure for the synthesis of N-
(Chloroacetoxy)succinimide.
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Caption: Experimental workflow for the synthesis.
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Conclusion
The initial synthesis of N-(Chloroacetoxy)succinimide established a straightforward and

accessible method for preparing this versatile bifunctional reagent. The availability of this

compound has since facilitated numerous applications in chemical biology and drug

development, particularly in the site-specific modification of proteins and the construction of

complex bioconjugates. This guide provides the core technical details of its synthesis, offering

a valuable resource for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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